Cas no 2734776-52-2 ((4-Fluoro-3-isopropoxy-5-methylphenyl)methanol)

• Product Name: (4-Fluoro-3-isopropoxy-5-methylphenyl)methanol
• CAS No: 2734776-52-2
• MF: C₁₁H₁₅FO₂
• MW: 198.23
• CID: 5079868
• Update Time: 2025-06-12

(4-Fluoro-3-isopropoxy-5-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-3-isopropoxy-5-methylphenyl)methanol

• Inchi： 1S/C11H15FO2/c1-7(2)14-10-5-9(6-13)4-8(3)11(10)12/h4-5,7,13H,6H2,1-3H3
• InChI Key： LSCAMGHLBWPXEA-UHFFFAOYSA-N
• SMILES： C1(C(F)=C(OC(C)C)C=C(CO)C=1)C

Additional information on (4-Fluoro-3-isopropoxy-5-methylphenyl)methanol

Research Briefing on (4-Fluoro-3-isopropoxy-5-methylphenyl)methanol (CAS: 2734776-52-2) in Chemical Biology and Pharmaceutical Applications

The compound (4-Fluoro-3-isopropoxy-5-methylphenyl)methanol (CAS: 2734776-52-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic alcohol derivative, characterized by its fluoro and isopropoxy substituents, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (4-Fluoro-3-isopropoxy-5-methylphenyl)methanol as a building block for the synthesis of selective JAK3 inhibitors. The researchers utilized this compound to develop a series of analogues that showed remarkable potency (IC50 values in the low nanomolar range) and excellent selectivity profiles against other JAK family members. The presence of the fluorine atom and isopropoxy group was found to be crucial for maintaining optimal binding interactions with the target protein.

In the realm of neurodegenerative disease research, a team from Harvard Medical School reported in ACS Chemical Neuroscience (2024) that derivatives of (4-Fluoro-3-isopropoxy-5-methylphenyl)methanol exhibited significant neuroprotective effects in cellular models of Parkinson's disease. The compound's ability to cross the blood-brain barrier, attributed to its balanced lipophilicity (LogP = 2.1) and molecular weight (MW = 198.23 g/mol), makes it particularly valuable for CNS-targeted drug development.

From a synthetic chemistry perspective, recent advances in catalytic asymmetric synthesis have enabled more efficient production of enantiomerically pure (4-Fluoro-3-isopropoxy-5-methylphenyl)methanol. A Nature Catalysis publication (2023) described a novel iridium-catalyzed asymmetric hydrogenation protocol that achieves >99% ee with excellent yield (92%). This methodological breakthrough addresses previous challenges in obtaining the compound in optically active form, which is essential for certain pharmaceutical applications.

Pharmacokinetic studies conducted in 2024 have shed light on the metabolic fate of (4-Fluoro-3-isopropoxy-5-methylphenyl)methanol. The compound demonstrates favorable metabolic stability in human liver microsomes (t1/2 > 120 minutes) with primary oxidation occurring at the benzylic position. These findings, published in Drug Metabolism and Disposition, suggest that strategic modification of this position could further optimize the compound's drug-like properties.

Emerging applications in radiopharmaceuticals have also been reported, where the fluorine-18 labeled version of (4-Fluoro-3-isopropoxy-5-methylphenyl)methanol is being investigated as a potential PET tracer for imaging neuroinflammation. Preliminary results presented at the 2024 Society of Nuclear Medicine and Molecular Imaging Annual Meeting showed promising target-to-background ratios in animal models of multiple sclerosis.

In conclusion, (4-Fluoro-3-isopropoxy-5-methylphenyl)methanol (CAS: 2734776-52-2) represents a versatile chemical entity with expanding applications across multiple therapeutic areas. Its unique structural features continue to inspire novel drug discovery approaches, while recent synthetic methodology improvements have enhanced its accessibility for research purposes. Future studies are expected to explore its potential in additional disease contexts and further optimize its pharmacological properties.